Cas no 3040-38-8 (L-Acetylcarnitine)
L-Acetylcarnitine Chemical and Physical Properties
Names and Identifiers
-
- L-Acetylcarnitine
- [3H]-Acetyl-L-(-)-carnitine
- ACETYL-L-CARNITINE
- acetyl-carnitine
- 3040-38-8
- Levacecarnine hydrochloride
- L-O-Acetylcarnitine
- ALCAR
- LMFA07070050
- Nicetile
- (-)-Acetylcarnitine
- ACETYLCARNITINE [WHO-DD]
- (2R)-2-(Acetyloxy)-3-carboxy-N,N,N-trimethyl-1-propanaminium inner salt
- O-Acetyl-L-carnitine
- R-Acetylcarnitine
- L-Acetyl carnitine
- (-)O-acetylcarnitine
- O-acetyl-(R)-carnitine
- VITAMIN BT, ACETATE
- CHEMBL1697733
- ST-200
- Carnitine, acetyl-, L-
- Ammonium, (3-carboxy-2-hydroxypropyl)trimethyl-, hydroxide, inner salt, acetate, L-
- (3R)-3-acetyloxy-4-(trimethylazaniumyl)butanoate
- Branigen
- Normobren
- Zibren
- acetyl l-carnitine
- Oristar ach
- 6DH1W9VH8Q
- ACETYL CARNITINE [INCI]
- ACETYL-L-CARNITINE [HSDB]
- AKOS040747759
- O-acetylcarnitine
- 1-Propanaminium, 2-(acetyloxy)-3-carboxy-N,N,N-trimethyl-, hydroxide, inner salt, (R)-
- HSDB 7587
- Levocarnitine acetyl
- L-(3-carboxy-2-hydroxypropyl)trimethylammonium hydroxide inner salt acetate
- (+-)-Acetylcarnitine
- L-Carnitine acetyl ester
- DTXSID1040956
- Acetyl-L-(-)-carnitine
- Acetyl L Carnitine
- Acetylcarnitine, L-
- GTPL4520
- ACETYLCARNITINE [VANDF]
- ACETYLCARNITINE [MI]
- Acetyl carnitine
- (3R)-3-(acetyloxy)-4-(trimethylammonio)butanoate
- CHEBI:57589
- (R)-3-acetoxy-4-(trimethylammonio)butanoate
- (R)-Acetylcarnitine
- DB08842
- 1-Propanaminium, 2-(acetyloxy)-3-carboxy-N,N,N-trimethyl-, inner salt, (2R)-
- ACETYL CARNITINE HCL
- UNII-6DH1W9VH8Q
- ORISTAR ACC
- Q311992
- (3R)-3-(acetyloxy)-4-(trimethylazaniumyl)butanoate
- SCHEMBL118455
- acetylcarnitine
- 3-(Acetyloxy)-4-(trimethylammonio)butanoic acid
- Acetyl levocarnitine
- R(-)-beta-Acetoxy-gamma-(N,N,N-trimethylammonio)butyrate
- GLXC-20467
- Glaxo Brand of Acetyl L Carnitine
- Sigma Tau brand of Acetyl L Carnitine
- Glaxo Brand of Acetyl L-Carnitine
- CHEBI:73024
- Sigma-Tau brand of Acetyl L-Carnitine
- G78330
- beta-Acetoxy-gamma-N,N,N-trimethylaminobutyrate
- DTXCID9020956
- C2 Carnitine
- Carnitine, Acetyl
-
- Inchi: 1S/C9H17NO4/c1-7(11)14-8(5-9(12)13)6-10(2,3)4/h8H,5-6H2,1-4H3/t8-/m1/s1
- InChI Key: RDHQFKQIGNGIED-MRVPVSSYSA-N
- SMILES: O(C(C)=O)[C@H](CC(=O)[O-])C[N+](C)(C)C
Computed Properties
- Exact Mass: 203.116
- Monoisotopic Mass: 203.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4A^2
- XLogP3: 0.4
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
L-Acetylcarnitine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1129974-1g |
Acetyl-L-carnitine |
3040-38-8 | 98% | 1g |
¥639.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1129974-5g |
Acetyl-L-carnitine |
3040-38-8 | 98% | 5g |
¥1567.00 | 2024-08-02 | |
| Aaron | AR00C44H-250mg |
L-Acetylcarnitine |
3040-38-8 | 98% | 250mg |
$24.00 | 2025-01-24 | |
| A2B Chem LLC | AF64117-25mg |
L-Acetylcarnitine |
3040-38-8 | 98% | 25mg |
$30.00 | 2023-12-31 | |
| A2B Chem LLC | AF64117-1g |
L-Acetylcarnitine |
3040-38-8 | ≥98% | 1g |
$92.00 | 2024-04-20 | |
| A2B Chem LLC | AF64117-5g |
L-Acetylcarnitine |
3040-38-8 | ≥98% | 5g |
$187.00 | 2024-04-20 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-391881A-250mg |
Acetyl-L-Carnitine, |
3040-38-8 | ≥98% | 250mg |
¥752.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-391881-1g |
Acetyl-L-Carnitine, |
3040-38-8 | ≥98% | 1g |
¥1692.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-391881A-250 mg |
Acetyl-L-Carnitine, |
3040-38-8 | ≥98% | 250MG |
¥752.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-391881-1 g |
Acetyl-L-Carnitine, |
3040-38-8 | ≥98% | 1g |
¥1,692.00 | 2023-07-11 |
L-Acetylcarnitine Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on L-Acetylcarnitine
L-Acetylcarnitine: A Comprehensive Overview
L-Acetylcarnitine, also known as Acetyl-L-Carnitine (ALCAR), is a naturally occurring compound that has garnered significant attention in the fields of nutrition, medicine, and anti-aging research. With the CAS number 3040-38-8, this compound is a derivative of carnitine, which plays a crucial role in energy metabolism by facilitating the transport of fatty acids into mitochondria for oxidation. The acetylated form of carnitine, L-Acetylcarnitine, has been extensively studied for its potential benefits in improving cognitive function, enhancing physical performance, and supporting overall health.
Recent studies have highlighted the unique properties of L-Acetylcarnitine in modulating cellular energy production and reducing oxidative stress. For instance, a 2023 study published in the journal Nutrients demonstrated that ALCAR supplementation significantly increased mitochondrial biogenesis and improved energy efficiency in aging mice. This finding underscores its potential as a therapeutic agent for age-related decline in metabolic function.
One of the most promising areas of research on L-Acetylcarnitine is its impact on cognitive health. Several clinical trials have shown that ALCAR can enhance memory retention and reduce symptoms of mild cognitive impairment (MCI) in older adults. A 2022 meta-analysis published in Frontiers in Aging Neuroscience concluded that ALCAR supplementation may improve synaptic plasticity and neuroprotective pathways, making it a valuable intervention for neurodegenerative diseases such as Alzheimer's.
In addition to its cognitive benefits, L-Acetylcarnitine has been explored for its role in physical performance optimization. A 2021 study in the Journal of Sports Science and Medicine found that athletes who supplemented with ALCAR experienced enhanced endurance capacity and reduced muscle fatigue during high-intensity workouts. This effect is attributed to its ability to improve fatty acid oxidation and reduce lactate accumulation during exercise.
The mechanism of action of L-Acetylcarnitine involves multiple pathways, including choline acetyltransferase activity modulation, mitochondrial function enhancement, and anti-inflammatory effects. These properties make it a versatile compound with applications across various therapeutic areas. For example, ALCAR has been investigated for its potential to alleviate symptoms of depression by modulating neurotransmitter systems and reducing oxidative stress.
Safety and tolerability are critical considerations when evaluating any supplement. According to recent studies, L-Acetylcarnitine is generally well-tolerated at doses ranging from 500 mg to 3000 mg per day. However, individual responses may vary, and consultation with a healthcare professional is recommended before initiating supplementation.
In conclusion, L-Acetylcarnitine, with its CAS number 3040-38-8, represents a compelling compound with diverse applications in health and medicine. Its ability to enhance cognitive function, improve physical performance, and support mitochondrial health positions it as a valuable tool in the pursuit of optimal well-being. As research continues to uncover new insights into its mechanisms and benefits, ALCAR is poised to play an increasingly important role in both preventive and therapeutic strategies.
3040-38-8 (L-Acetylcarnitine) Related Products
- 31023-24-2(3-Methylbutyrylcarnitine)
- 102636-82-8(Glutaroyl carnitine)
- 14992-62-2(Acetylcarnitine)
- 17298-37-2(Propionyl-L-carnitine)
- 31023-25-3(3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate)
- 503601-25-0(ethyl 2-morpholin-2-ylacetate)
- 541-14-0(D-Carnitine)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)